E3 Ligase Ligand-Linker Conjugates 19
E3 Ligase Ligand-Linker Conjugates 19
E3 Ligase Ligand-Linker Conjugates 19 is a degron-linker. The PROTAC linker is bound lo at least one targeting ligand.
Brand Name:
Vulcanchem
CAS No.:
1799711-24-2
VCID:
VC0006835
InChI:
InChI=1S/C19H22N4O6/c20-8-1-2-9-21-15(25)10-29-13-5-3-4-11-16(13)19(28)23(18(11)27)12-6-7-14(24)22-17(12)26/h3-5,12H,1-2,6-10,20H2,(H,21,25)(H,22,24,26)
SMILES:
C1CC(=O)NC(=O)C1N2C(=O)C3=C(C2=O)C(=CC=C3)OCC(=O)NCCCCN
Molecular Formula:
C₁₉H₂₂N₄O₆
Molecular Weight:
402.4
E3 Ligase Ligand-Linker Conjugates 19
CAS No.: 1799711-24-2
Inhibitors
VCID: VC0006835
Molecular Formula: C₁₉H₂₂N₄O₆
Molecular Weight: 402.4
| CAS No. | 1799711-24-2 |
|---|---|
| Product Name | E3 Ligase Ligand-Linker Conjugates 19 |
| Molecular Formula | C₁₉H₂₂N₄O₆ |
| Molecular Weight | 402.4 |
| IUPAC Name | N-(4-aminobutyl)-2-[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindol-4-yl]oxyacetamide |
| Standard InChI | InChI=1S/C19H22N4O6/c20-8-1-2-9-21-15(25)10-29-13-5-3-4-11-16(13)19(28)23(18(11)27)12-6-7-14(24)22-17(12)26/h3-5,12H,1-2,6-10,20H2,(H,21,25)(H,22,24,26) |
| Standard InChIKey | CPMVDDVEZUNCJN-UHFFFAOYSA-N |
| SMILES | C1CC(=O)NC(=O)C1N2C(=O)C3=C(C2=O)C(=CC=C3)OCC(=O)NCCCCN |
| Description | E3 Ligase Ligand-Linker Conjugates 19 is a degron-linker. The PROTAC linker is bound lo at least one targeting ligand. |
| Reference | [1]. Zhou B, et al. Discovery of a Small-Molecule Degrader of Bromodomain and Extra-Terminal (BET) Proteins withPicomolar Cellular Potencies and Capable of Achieving Tumor Regression. J Med Chem. 2017 Mar 24.[2]. James Bradner, et al. Methods to induce targeted protein degradation through bifunctional molecules. WO 2017024317 A2. |
| PubChem Compound | 121410951 |
| Last Modified | Dec 19 2021 |
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